Cas no 2387602-06-2 (4-(dimethylamino)piperidine-4-carbonitrile;dihydrochloride)

• Product Name: 4-(dimethylamino)piperidine-4-carbonitrile;dihydrochloride
• CAS No: 2387602-06-2
• MF: C₈H₁₆ClN₃
• MW: 189.685740470886
• CID: 5305221
• Update Time: 2026-03-10

4-(dimethylamino)piperidine-4-carbonitrile;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinecarbonitrile, 4-(dimethylamino)-, hydrochloride (1:2)
• 4-(dimethylamino)piperidine-4-carbonitrile;dihydrochloride

• Inchi： 1S/C8H15N3.ClH/c1-11(2)8(7-9)3-5-10-6-4-8;/h10H,3-6H2,1-2H3;1H
• InChI Key： KTNFEPQZGKBJEZ-UHFFFAOYSA-N
• SMILES： N(C1(CCNCC1)C#N)(C)C.Cl

Additional information on 4-(dimethylamino)piperidine-4-carbonitrile;dihydrochloride

Research Brief on 4-(Dimethylamino)piperidine-4-carbonitrile; Dihydrochloride (CAS: 2387602-06-2): Recent Advances and Applications

4-(Dimethylamino)piperidine-4-carbonitrile; dihydrochloride (CAS: 2387602-06-2) is a chemically modified piperidine derivative that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This compound, characterized by its dimethylamino and carbonitrile functional groups, serves as a valuable building block for the synthesis of pharmacologically active molecules. Recent studies have highlighted its role as a key intermediate in the development of novel therapeutics targeting central nervous system (CNS) disorders, infectious diseases, and cancer.

One of the most notable advancements involving this compound is its incorporation into the synthesis of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with various diseases, including cancer. Researchers have utilized 4-(dimethylamino)piperidine-4-carbonitrile; dihydrochloride to develop selective kinase inhibitors with improved pharmacokinetic properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy in enhancing the binding affinity of inhibitors targeting Bruton's tyrosine kinase (BTK), a key player in B-cell malignancies.

In addition to its applications in oncology, this compound has shown promise in the field of neuropharmacology. A recent preclinical study explored its use as a precursor for the synthesis of sigma-1 receptor ligands, which are being investigated for their potential in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The study, published in ACS Chemical Neuroscience, reported that derivatives of 4-(dimethylamino)piperidine-4-carbonitrile; dihydrochloride exhibited high affinity for sigma-1 receptors and demonstrated neuroprotective effects in vitro and in vivo.

Another area of interest is the compound's role in antimicrobial drug development. With the rising threat of antibiotic resistance, researchers are actively seeking new chemical entities to combat multidrug-resistant pathogens. A 2022 study in European Journal of Medicinal Chemistry highlighted the synthesis of novel quinolone derivatives using 4-(dimethylamino)piperidine-4-carbonitrile; dihydrochloride as a key intermediate. These derivatives exhibited potent activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA).

From a synthetic chemistry perspective, the compound's unique structure allows for diverse modifications, enabling the exploration of structure-activity relationships (SAR) in drug design. Recent work has focused on optimizing reaction conditions to improve the yield and purity of 4-(dimethylamino)piperidine-4-carbonitrile; dihydrochloride, as reported in Organic Process Research & Development. These advancements are critical for scaling up production and ensuring the compound's availability for further research and development.

In conclusion, 4-(dimethylamino)piperidine-4-carbonitrile; dihydrochloride (CAS: 2387602-06-2) continues to be a molecule of significant interest in the pharmaceutical and chemical industries. Its applications span multiple therapeutic areas, and ongoing research is uncovering new potential uses. As the field advances, this compound is likely to play an increasingly important role in the development of next-generation therapeutics.